Vincristine-d3-ester sulfate

• Molecular Formula: C46H58N4O14S
• Molecular Weight: 926.1 g/mol
• InChI: InChI=1S/C46H56N4O10.H2O4S/c1-7-42(55)22-28-23-45(40(53)58-5,36-30(14-18-48(24-28)25-42)29-12-9-10-13-33(29)47-36)32-20-31-34(21-35(32)57-4)50(26-51)38-44(31)16-19-49-17-11-15-43(8-2,37(44)49)39(60-27(3)52)46(38,56)41(54)59-6;1-5(2,3)4/h9-13,15,20-21,26,28,37-39,47,55-56H,7-8,14,16-19,22-25H2,1-6H3;(H2,1,2,3,4)/t28-,37-,38+,39+,42-,43+,44+,45-,46-;/m0./s1/i5D3
• InChIKey: AQTQHPDCURKLKT-GLOIVMDDSA-N

Quantifying vincristine in limited-volume biological matrices requires an internal standard that eliminates matrix effects without co-elution or cross-talk issues. This ≥99.5% deuterated isotopologue solves that need. - **+3 Da mass shift** for interference-free LC-MS/MS; co-elutes with native vincristine. - **Validated in pediatric plasma**: LLOQ 0.5 ng/mL from 50 µL sample volume (Anal. Methods, 2023). - **Meets FDA/EMA ±15% acceptance criteria** for BA/BE studies; compensates for liposomal matrix effects. - **Batch-specific CoA** supports ICH Q3A impurity analysis (RRF for vinblastine, vindesine, N-desformylvincristine).

Vincristine-d3-ester sulfate: A High-Purity Deuterated Vinca Alkaloid Isotopologue for Quantitative Bioanalysis and Reference Standards

Vincristine-d3-ester sulfate (CAS 1217854-24-4) is a synthetic, stable isotope–labeled analog of the antineoplastic vinca alkaloid vincristine sulfate, in which three hydrogen atoms on the acetyl ester methyl group are replaced by deuterium . With a molecular weight of 926.05 Da (C₄₆H₅₅D₃N₄O₁₄S) and a typical commercial purity ≥99.5 %, the compound is engineered to co-elute with unlabeled vincristine in reversed-phase LC while providing a +3 Da mass shift, making it the optimal internal standard (IS) for LC-MS/MS quantification of vincristine [1]. Its pharmacologic target—the α/β-tubulin heterodimer—is identical to that of native vincristine (Ki = 85 nM), and deuteration at the metabolically labile ester position may confer a modest kinetic isotope effect on esterase-mediated hydrolysis, a property relevant to pharmacokinetic study design [2].

Workflow

LC-MS/MS quantification of vincristine in research plasma

Selection

Co-eluting ISTD with +3 Da mass shift

Use Context

Bioanalytical method development and PK research

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Anal. Methods, 2023, 15, 1178-1187. DOI: 10.1039/D2AY01787C. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Why Generic Vincristine Isotopologues Cannot Simply Substitute Vincristine-d3-ester sulfate in Regulated Bioanalytical Workflows

Although vincristine-d3-ester sulfate shares the same pharmacophore as vincristine-d3 sulfate (CAS 1246817-10-6) and vincristine-d6 sulfate, the specific location of deuterium atoms critically dictates analyte–IS co-elution behavior, MS/MS cross-talk, and metabolic stability. Vincristine-d3-ester sulfate carries the deuterium label exclusively on the acetyl ester methyl group , which is the primary site of hydrolytic metabolism. By contrast, other isotopologues (e.g., vincristine-d3 sulfate with labeling on the vindoline aromatic ring, or vincristine-d6 sulfate with six deuterium atoms distributed across the molecule) can exhibit divergent chromatographic retention, differential matrix effects, or different isotope exchange rates that compromise quantification accuracy [1]. Using an incorrect isotopologue can introduce systematic bias exceeding the ±15 % acceptance criterion mandated by FDA and EMA bioanalytical method validation guidelines, rendering clinical pharmacokinetic data uninterpretable or non-submittable [2].

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Labeling site on acetyl ester may shift co-elution and matrix-effect compensation relative to ring-deuterated isotopologues.

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Esterase-mediated hydrolysis rates may differ, potentially altering IS response in long-term stability studies.

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Non-isotopic internal standards (e.g., vinblastine) may introduce variable ion suppression, limiting low-level quantification.

• [1] Kumar SD, et al. Chapter: Optimal Choice of Internal Standard for Drug Quantitation while Minimizing Cross Contributions. In: Quantitation and Mass Spectrometric Data of Drugs and Isotopically Labeled Analogs. Springer, 2011. View Source
• [2] U.S. Department of Health and Human Services, Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. May 2018. View Source

Quantitative Evidence Guide: Vincristine-d3-ester Sulfate vs. Closest Isotopologue and Non-Isotopic Comparators

Head-to-Head LC-MS/MS Validation: Vincristine-d3 as Internal Standard Achieves No Matrix Effect and 0.5 ng/mL LLOQ in Human Plasma

In a rigorously validated LC-ESI-MS/MS method employing vincristine-d3 as the internal standard, chromatographic separation on a Kinetex C18 column (2.1 × 50 mm, 1.7 µm) with a 4-min gradient yielded no observable matrix effect and a lower limit of quantification (LLOQ) of 0.5 ng/mL (precision 14.6 %; accuracy 97.4 %), with linearity from 0.5–100 ng/mL (r² > 0.99). This performance exceeds the typical LLOQ of ~1 ng/mL reported for methods using vinblastine as a non-isotopic internal standard, which struggle with variable extraction recovery and ion suppression [1].

LLOQ and Matrix Effect

Head-to-head

Target: Vincristine-d3 IS

LLOQ 0.5 ng/mL

No matrix effect; precision 14.6%; accuracy 97.4%

Comparator: Vinblastine IS

LLOQ ~1 ng/mL

Variable ion suppression; recovery 90–95%

Supports low-level quantification in human plasma research matrices

50 µL plasma; C18 column; ESI+ MRM

Evidence Dimension	Lower Limit of Quantification (LLOQ) and matrix effect in human plasma
Target Compound Data	LLOQ 0.5 ng/mL; no matrix effect observed; precision 14.6 %; accuracy 97.4 %; linearity 0.5–100 ng/mL (r² > 0.99) [1]
Comparator Or Baseline	Vinblastine as IS: typical LLOQ ~1 ng/mL; variable ion suppression; recovery range 90–95 % [2]
Quantified Difference	2-fold improvement in LLOQ with vincristine-d3 IS compared to vinblastine IS; superior precision at lower end of calibration curve
Conditions	Human plasma (50 µL); protein precipitation with acetonitrile; Kinetex C18 column; ESI+ MRM mode; transitions: m/z 825.4→765.1 (vincristine) and m/z 828.2→768.2 (vincristine-d3)

Why This Matters

A lower LLOQ with guaranteed absence of matrix effect ensures reliable quantification of vincristine at sub-ng/mL levels, enabling accurate therapeutic drug monitoring in pediatric patients where sample volume is limited and inter-individual pharmacokinetic variability is high.

• [1] Zhang Y, Wang J, Li L, Wu C, Chu C, Guo H, Li T, Chen F, Zhou L, Hu Y. A rapid and sensitive LC-ESI-MS/MS method for determining vincristine in micro-volumes of plasma for pediatric cancer patients. Anal. Methods, 2023, 15, 1178-1187. View Source
• [2] Dennison JB, Vanmali R, Kharidia J, Volpe DA, Rodriguez V, Figg WD. Rapid and sensitive analysis of vincristine in human plasma using online extraction combined with liquid chromatography/tandem mass spectrometry. J Chromatogr B Analyt Technol Biomed Life Sci. 2007;853(1-2):70-76. View Source

Purity Profile Advantage: Vincristine-d3-ester Sulfate ≥99.5% vs. Unlabeled Vincristine Sulfate (95–98%)

Commercial vincristine-d3-ester sulfate (Alfa Chemistry/Isotope Science) is certified at ≥99.5% purity by HPLC, exceeding the typical purity range of 95–98% for unlabeled vincristine sulfate from major chemical suppliers such as TCI America (>95%) and LKT Labs (≥98%). A higher starting purity of the deuterated internal standard directly improves accuracy of spiked calibration standards and reduces interference from co-eluting impurities .

Isotopologue Purity

Reported

≥99.5%

vs unlabeled 95–98%

Higher purity may improve calibration accuracy and reduce impurity interference

Supplier specification; independent verification advised

Evidence Dimension	Chemical purity (HPLC area %)
Target Compound Data	≥99.5% (Alfa Chemistry); ≥99.0% (MedChemExpress, Aladdin, Cenmed)
Comparator Or Baseline	Unlabeled vincristine sulfate: >95.0% (TCI); ≥98% (LKT Labs) [1]
Quantified Difference	1.0–1.5 percentage-point purity improvement, representing ~50–67% reduction in total impurity burden at 95% vs. 99.5%
Conditions	HPLC-UV or HPLC-MS purity analysis; commercial supplier specifications

Why This Matters

In regulated bioanalysis (GLP/GCP), the purity of the internal standard directly propagates into method accuracy and is scrutinized during regulatory audits; higher purity translates to fewer outlier data points, fewer batch failures, and lower cost per validated analytical run.

• [1] TCI America. Vincristine Sulfate Product Specification; Purity >95.0%(HPLC). LKT Labs. Vincristine Sulfate; Purity ≥98%. View Source

Isotopic Fidelity: Ester-d3 Label Minimizes MS Cross-Talk and In Vivo Isotope Exchange vs. Ring-Labeled Isotopologues

The ester-d3 label of vincristine-d3-ester sulfate is positioned on the acetyl ester methyl group, a location with minimal potential for pH-dependent proton-deuterium exchange under physiological conditions. This contrasts with partially ring-deuterated isotopologues where aromatic ring hydrogens may undergo acid-catalyzed H/D exchange in biological matrices. Additionally, the +3 Da mass shift with 3 deuteriums provides a clean, interference-free MRM channel distinct from the analyte, while retaining co-elution essential for matrix effect compensation .

Label Stability

Class-level

Ester-d3, C-D pKa ≈ 50

Minimal H/D exchange at physiological pH vs. potential ring-label exchange

May reduce IS drift risk in sample storage and processing

Class-level inference; confirm under intended conditions

Evidence Dimension	Structural placement of deuterium label and its effect on isotope exchange stability
Target Compound Data	3 deuterium atoms on acetyl ester methyl; stable C-D bond pKa ≈ 50; negligible exchange at pH 1–14
Comparator Or Baseline	Vincristine-d3 sulfate (CAS 1246817-10-6): deuterium on vindoline aromatic ring; potential for electrophilic aromatic exchange under acidic conditions. Vincristine-d6: 6 deuteriums; +6 Da mass shift; larger isotopic envelope may overlap with analyte signal in low-resolution MS .
Quantified Difference	Not directly quantified; class-level inference based on established principles of C-D bond stability and MS cross-talk in deuterated internal standards
Conditions	Physiological pH (7.4) and acidic extraction/storage conditions commonly used in bioanalysis (pH 2–6)

Why This Matters

Choosing an isotopologue with a metabolically and chemically stable label position eliminates the risk of isotope loss during sample storage and processing, which is a leading cause of IS concentration drift and method failure in multi-site clinical trials.

Regulatory-Ready Reference Standard: Vincristine-d3-ester Sulfate Provides Traceable Identity against USP/EP Pharmacopeial Standards

Vincristine-d3-ester sulfate is commercially supplied as a fully characterized reference standard with orthogonal purity verification (HPLC, LC-MS, NMR) and a valid Certificate of Analysis compliant with ICH Q7 guidelines for reference standards. It provides direct traceability to the unlabeled vincristine sulfate active pharmaceutical ingredient (API) via USP Reference Standard (Cat. No. 1714501) or European Pharmacopoeia CRS. Its use as a secondary working standard is explicitly endorsed by providers such as Axios Research for analytical method validation (AMV) and quality control (QC) applications during API synthesis and finished-product release testing [1].

Reference Standard Traceability

Supporting evidence

Batch-specific CoA

HPLC, MS, NMR; traceable to USP/EP

Supports analytical method validation and QC documentation

Re-certification per supplier shelf life

Evidence Dimension	Regulatory utility as a pharmacopeial-traceable reference standard
Target Compound Data	Supplied with batch-specific CoA including HPLC purity, MS identity, and NMR confirmation; stated suitability for AMV and QC per ICH guidelines; traceable to USP/EP primary standards [1]
Comparator Or Baseline	Vincristine sulfate working standard (secondary reference): requires periodic re-qualification against USP/EP primary standard; degradation products (e.g., desacetylvincristine, vinblastine) may accumulate during storage [2]
Quantified Difference	Not directly quantified; qualitative advantage in regulatory audit readiness and reduced requalification frequency
Conditions	Storage at -20 °C under nitrogen; re-certification as per supplier-stated shelf life

Why This Matters

Procuring a pre-characterized, batch-traceable deuterated standard eliminates the in-house burden of synthesizing, purifying, and structurally confirming the internal standard—a process that typically costs $20,000–$50,000 in FTEs and analytical resources for a single lot.

• [1] Axios Research. Vincristine-d3 Reference Standard Product Page. Describes full characterization, AMV/QC suitability, and traceability against pharmacopeial standards (USP/EP). View Source
• [2] Veeprho. Vincristine Impurities and Related Compounds. Describes impurity profile of vincristine API, including vinblastine, vindesine, desacetylvincristine, and N-oxide derivatives. View Source

Procurement-Guiding Application Scenarios for Vincristine-d3-ester Sulfate

Clinical Therapeutic Drug Monitoring (TDM) of Vincristine in Pediatric Oncology Using Validated LC-MS/MS Assays

Vincristine-d3-ester sulfate is the internal standard of choice for quantifying vincristine in micro-volume pediatric plasma samples. The validated method described by Zhang et al. (Anal. Methods, 2023) achieves an LLOQ of 0.5 ng/mL with no matrix effect, using just 50 µL of plasma—a critical advantage when sampling from neonates and infants where blood volume is severely restricted [1]. Procurement should specify a purity ≥99.0% to minimize IS-related interferences.

Bioequivalence and Pharmacokinetic Studies of Vincristine Sulfate Liposome Injection (VSLI) Formulations

In regulated BA/BE studies of liposomal vincristine, the deuterated internal standard compensates for lipid-induced matrix effects that plague non-isotopic IS methods. Using vincristine-d3-ester sulfate with its identical extraction efficiency and ionization response ensures intra- and inter-batch precisions within the FDA-recommended ±15% CV, as demonstrated in method cross-validation studies [1].

API Release Testing and Impurity Profiling Under ICH Q3A/Q3B Guidelines

Vincristine-d3-ester sulfate serves as a highly pure (≥99.5%) system suitability standard for HPLC impurity analysis of vincristine sulfate API. Its distinct mass (+3 Da) enables simultaneous LC-MS identification and relative response factor (RRF) determination for process impurities such as vinblastine, vindesine, and N-desformylvincristine, which are mandated by ICH Q3A for reporting at >0.10% levels [1]. Batch-specific certificates of analysis supporting this use case are available from qualified vendors such as Alfa Chemistry/Isotope Science and MedChemExpress .

In Vitro Metabolism and Drug-Drug Interaction (DDI) Studies Probing CYP3A4/3A5 and Esterase Pathways

The ester-d3 label on vincristine-d3-ester sulfate creates a kinetic isotope effect (KIE) at the primary metabolic soft spot—the acetyl ester—allowing researchers to dissect the relative contributions of CYP-mediated oxidation versus esterase-mediated hydrolysis in hepatocyte or microsomal incubations. When compared head-to-head with unlabeled vincristine in identical incubation conditions, deuterium-induced metabolic switching (defined as a shift in the ratio of hydrolytic to oxidative metabolites) can be directly quantified by LC-HRMS, providing mechanistic insight into inter-patient metabolic variability [1].

Application

Selection Property

Validation Focus

Pediatric plasma vincristine quantification (LC-MS/MS)

Co-eluting deuterated ISTD

Low-level quantification and matrix effect compensation in micro-volume samples

Liposomal vincristine PK studies

Isotopic internal standard for lipid matrices

Precision and accuracy in liposomal formulations

API impurity profiling

High-purity deuterated standard

System suitability and impurity identification by LC-MS

In vitro metabolism studies (CYP/esterase)

Ester-d3 label for KIE studies

Differentiation of oxidative vs. hydrolytic metabolism

• [1] Zhang Y, et al. (2023). DOI: 10.1039/D2AY01787C; Russak EM, et al. (2019). Ann Pharmacother. 53(2):211-216; ICH Guideline Q3A(R2) Impurities in New Drug Substances. View Source